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Compound of Interest

Compound Name: 5-Hexyn-1-ol, 6-iodo-

CAS No.: 106335-92-6

Cat. No.: B14337295

Get Quote

Executive Summary: Immediate Action Required
Do not dispose of this compound down the drain. 6-Iodo-5-hexyn-1-ol is a functionalized

iodoalkyne.[1] Unlike standard alkyl halides, the iodine atom is bonded to an sp-hybridized

carbon (C≡C-I).[1] This bond is energetically labile.

Primary Hazard: Energetic decomposition upon heating or concentration; formation of free

iodine (

); potential shock sensitivity if dry and pure.[1]

Waste Classification:High Hazard / Reactive (if pure) or Halogenated Organic (if dilute).[1]

Critical Constraint:DO NOT mix with oxidizing agents, strong acids, or waste streams

containing active metals (Copper/Silver) to prevent the formation of explosive metal

acetylides or violent decomposition.[1]

Hazard Characterization & Mechanism
To handle this compound safely, you must understand the underlying instability.
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The Iodoalkyne Moiety (

): The C(sp)-I bond is significantly weaker than a standard C(sp³)-I bond.[1] It is susceptible
to homolytic cleavage under light or heat, releasing iodine radicals and leaving a reactive
alkynyl radical.

Decomposition Risks:

Photolysis: Exposure to UV/visible light accelerates the release of

, turning samples violet/brown.[1]

Lewis Acid Sensitivity: The hydroxyl group (-OH) on the tail can coordinate with Lewis

acids, potentially facilitating intramolecular cyclization or polymerization, which is

exothermic.[1]

Shock Sensitivity: While 6-iodo-5-hexyn-1-ol is a liquid/oil and less sensitive than solid

diiodoacetylene, aged samples that have crystallized or concentrated can become shock-

sensitive.[1]

Pre-Disposal Stabilization Protocol
Before moving the material to a waste container, you must stabilize it. Never place pure,

concentrated iodoalkynes directly into a general waste drum.[1]

Step 1: Dilution (The "Solution to Pollution")
Dilution desensitizes the material by absorbing thermal energy released during any potential

micro-decomposition.[1]

Solvent Choice: Dichloromethane (DCM) or Ethyl Acetate.[1]

Why: DCM is non-flammable and compatible with halogenated waste streams.[1] Ethyl

Acetate is a good alternative if non-halogenated streams are preferred by your facility

(though the iodine content usually mandates a halogenated stream).

Ratio: Dilute the material to at least 10% v/v (1 part compound : 9 parts solvent).
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Step 2: Chemical Quenching (Optional but Recommended for Old
Samples)
If the sample is old (visible purple/brown color indicating free

), wash the organic solution with a reducing agent before disposal.[1]

Reagent: 10% Aqueous Sodium Thiosulfate (

) or Sodium Bisulfite (

).[1]

Procedure: Shake the organic layer with the aqueous reductant in a separatory funnel until

the color dissipates.[1] Separate the layers. This removes free iodine but does not destroy

the C-I bond.[1]

Disposal Workflows
Select the workflow that matches your material's state.

Scenario A: Pure Chemical or Concentrated Stock[1]
Classification: High Hazard / Lab Pack.[1]

Container: Amber glass bottle with a Teflon-lined screw cap.[1]

Labeling: "Hazardous Waste - 6-Iodo-5-hexyn-1-ol - Reactive/Light Sensitive."[1]

Action: Do not pour into a bulk drum. Pack this bottle into a secondary container (vermiculite-

lined box) and request a specific "Lab Pack" pickup from your EHS/Waste Management

provider.

Scenario B: Reaction Mixtures & Dilute Washings
Classification: Halogenated Organic Solvent Waste.[1]

Compatibility Check: Ensure the waste container does not contain:

Strong Oxidizers (Peroxides, Nitric Acid).[1]
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Active Metals (Copper turnings, Zinc dust).[1]

Action: Pour the diluted mixture into the "Halogenated Waste" carboy. Close the lid

immediately to prevent fume release.

Visual Decision Logic
The following diagram outlines the decision-making process for disposing of 6-iodo-5-hexyn-1-

ol to ensure safety and compliance.
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Start: 6-Iodo-5-hexyn-1-ol Waste

Is the material Pure/Concentrated?

Step 1: Dilute 1:10 
(DCM or EtOAC)

Yes

Check Waste Stream Compatibility 
(No Oxidizers/Metals)

No (Already Dilute)

Is it Purple/Brown? 
(Free Iodine present)

Wash with 10% Na2S2O3 
(Remove I2)

Yes

Package in Amber Glass 
Label: 'High Hazard - Reactive'

No

DISPOSAL: Lab Pack Pickup 
(Do not bulk)

Incompatible/Unsure

DISPOSAL: Halogenated 
Solvent Drum

Compatible

Click to download full resolution via product page

Caption: Decision tree for segregating high-risk concentrated iodoalkynes from standard

halogenated waste streams.
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Emergency Response
Spill (Small < 10 mL):

Absorb with vermiculite or sand.

Do not use paper towels (organic material + iodine + oxidizer potential = fire risk).[1]

Place in a sealed bag and label as hazardous debris.

Skin Contact:

Iodoalkynes are potent alkylating agents.

Wash immediately with soap and water for 15 minutes.

If yellow staining (iodine) persists, wash with dilute sodium thiosulfate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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